Cas no 1017779-01-9 (2-METHOXY-6-(TRIFLUOROMETHYL)BENZYL ALCOHOL)

2-METHOXY-6-(TRIFLUOROMETHYL)BENZYL ALCOHOL structure
1017779-01-9 structure
Product Name:2-METHOXY-6-(TRIFLUOROMETHYL)BENZYL ALCOHOL
CAS No:1017779-01-9
MF:C9H9F3O2
MW:206.161773443222
MDL:MFCD09832325
CID:3023808
PubChem ID:46737595
Update Time:2025-04-21

2-METHOXY-6-(TRIFLUOROMETHYL)BENZYL ALCOHOL Chemical and Physical Properties

Names and Identifiers

    • 2-METHOXY-6-(TRIFLUOROMETHYL)BENZYL ALCOHOL
    • SCHEMBL16049419
    • (2-Methoxy-6-(trifluoromethyl)phenyl)methanol
    • AKOS015956493
    • 1017779-01-9
    • [2-methoxy-6-(trifluoromethyl)phenyl]methanol
    • JS-4676
    • 2-Methoxy-6-(trifluoromethyl)benzenemethanol
    • MFCD09832325
    • MDL: MFCD09832325
    • Inchi: 1S/C9H9F3O2/c1-14-8-4-2-3-7(6(8)5-13)9(10,11)12/h2-4,13H,5H2,1H3
    • InChI Key: UJYWLAALXLVJQH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1CO)OC)(F)F

Computed Properties

  • Exact Mass: 206.05546401Da
  • Monoisotopic Mass: 206.05546401Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų

2-METHOXY-6-(TRIFLUOROMETHYL)BENZYL ALCOHOL Pricemore >>

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abcr
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